Cas no 1248953-83-4 (1-(2-chloro-4-fluorophenyl)cyclopropan-1-ol)

• Product Name: 1-(2-chloro-4-fluorophenyl)cyclopropan-1-ol
• CAS No: 1248953-83-4
• MF: C₉H₈ClFO
• MW: 186.610625267029
• CID: 6404178
• PubChem ID: 62669678
• Update Time: 2025-07-21

1-(2-chloro-4-fluorophenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-fluorophenyl)cyclopropan-1-ol
• EN300-1255573
• AKOS011963732
• 1248953-83-4

• Inchi： 1S/C9H8ClFO/c10-8-5-6(11)1-2-7(8)9(12)3-4-9/h1-2,5,12H,3-4H2
• InChI Key： NUKVUUGQLMEFMP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(CC1)O)F

Computed Properties

• Exact Mass: 186.0247707g/mol
• Monoisotopic Mass: 186.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-chloro-4-fluorophenyl)cyclopropan-1-ol

Introduction to 1-(2-chloro-4-fluorophenyl)cyclopropan-1-ol (CAS No. 1248953-83-4)

1-(2-chloro-4-fluorophenyl)cyclopropan-1-ol, with the CAS number 1248953-83-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropanone core appended with a halogenated aromatic ring, which makes it a versatile intermediate in the synthesis of various biologically active agents.

The structural motif of 1-(2-chloro-4-fluorophenyl)cyclopropan-1-ol combines the unique reactivity of the cyclopropane ring with the electronic and steric effects provided by the chloro and fluoro substituents on the phenyl ring. The cyclopropane moiety is known for its strained three-membered carbon framework, which can be exploited in various chemical transformations, including ring-opening reactions that introduce new functional groups. The chloro and fluoro groups, on the other hand, are commonly employed in medicinal chemistry due to their ability to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like 1-(2-chloro-4-fluorophenyl)cyclopropan-1-ol are being explored as potential scaffolds for drugs targeting a wide range of diseases, including cancer, inflammation, and neurological disorders. The cyclopropanone core, in particular, has been identified as a promising scaffold for the development of protease inhibitors, which are crucial in treating conditions such as HIV and cancer.

The synthesis of 1-(2-chloro-4-fluorophenyl)cyclopropan-1-ol typically involves multi-step organic transformations, starting from readily available aromatic precursors. One common synthetic route involves the reaction of 2-chloro-4-fluorobenzaldehyde with an organometallic reagent followed by cyclopropanation using a suitable electrophile. This approach leverages the high reactivity of aldehydes and the ability of organometallic compounds to facilitate carbon-carbon bond formation.

The role of halogenated aromatic rings in medicinal chemistry cannot be overstated. The presence of chloro and fluoro groups can significantly influence the metabolic stability, lipophilicity, and binding affinity of drug molecules. For instance, fluorine atoms can enhance metabolic stability by preventing oxidative degradation, while chlorine atoms can improve binding interactions by participating in halogen bonding with biological targets. These properties make 1-(2-chloro-4-fluorophenyl)cyclopropan-1-ol an attractive candidate for further derivatization and optimization.

In recent studies, derivatives of cyclopropanone have been investigated for their potential as kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often dysregulated in diseases such as cancer. By designing molecules that specifically target kinases, researchers aim to develop drugs that can modulate these pathways effectively. The strained ring structure of cyclopropanones is well-suited for interacting with the active sites of kinases, making them valuable tools in drug discovery.

The pharmaceutical industry has also shown interest in using computational methods to design and optimize compounds like 1-(2-chloro-4-fluorophenyl)cyclopropan-1-ol. Techniques such as molecular docking and virtual screening allow researchers to predict the binding affinity of molecules to biological targets before they are synthesized. This approach can significantly reduce the time and cost associated with drug development by identifying promising candidates early in the process.

The versatility of 1-(2-chloro-4-fluorophenyl)cyclopropan-1-ol extends beyond its use as an intermediate in drug synthesis. It has also been explored as a building block for materials science applications, where its unique structural features can contribute to the development of novel polymers and functional materials. The ability to incorporate halogenated aromatic rings into polymers can enhance their thermal stability, mechanical strength, and chemical resistance.

The future prospects for 1-(2-chloro-4-fluorophenyl)cyclopropan-1-ol are promising, with ongoing research focusing on expanding its applications in pharmaceuticals and materials science. As our understanding of molecular interactions continues to grow, it is likely that this compound will play an increasingly important role in the development of new therapies and advanced materials.